2-methyl-1-(1-naphthylmethyl)-1H-imidazole

• IUPAC Name: 2-methyl-1-(naphthalen-1-ylmethyl)imidazole
• InChI: InChI=1S/C15H14N2/c1-12-16-9-10-17(12)11-14-7-4-6-13-5-2-3-8-15(13)14/h2-10H,11H2,1H3
• InChI Key: VRETZCZTEVEGME-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol

Description

2-methyl-1-(1-naphthylmethyl)-1H-imidazole, commonly known as MNMI, is a synthetic compound that has been widely used in scientific research. MNMI is a member of the imidazole family and has a molecular formula of C16H14N2. This compound has gained attention due to its unique biochemical and physiological properties, making it a valuable tool in various research fields.

Mechanism of Action

MNMI acts as a potent and selective antagonist of the histamine H3 receptor, which is involved in the regulation of various physiological processes, including neurotransmitter release, hormone secretion, and immune response. MNMI binds to the receptor and inhibits its activity, leading to a decrease in the release of histamine and other neurotransmitters.
Biochemical and Physiological Effects:
MNMI has been shown to have various biochemical and physiological effects, including the inhibition of neurotransmitter release, the modulation of immune response, and the regulation of hormone secretion. MNMI has also been shown to have anti-inflammatory and analgesic properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

MNMI has several advantages as a research tool, including its high potency and selectivity for the histamine H3 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, MNMI also has some limitations, including its high cost, the difficulty in synthesizing it, and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for MNMI research, including the development of new drug candidates targeting the histamine H3 receptor, the investigation of its potential therapeutic effects in various diseases, and the exploration of its interactions with other receptors and enzymes. MNMI also has the potential to be used as a tool for studying the role of histamine and other neurotransmitters in various physiological processes.

Synthesis Methods

MNMI can be synthesized through a multistep process starting with 1-naphthaldehyde and 2-methylimidazole. The reaction involves the formation of an imine intermediate, which is then reduced to produce MNMI. The purity of the compound can be increased through recrystallization and column chromatography.

Scientific Research Applications

MNMI has been used in various scientific research fields, including biochemistry, pharmacology, and neuroscience. It has been used as a ligand for G protein-coupled receptors, such as the histamine H3 receptor, and as a substrate for enzymes, such as cytochrome P450. MNMI has also been used to study the mechanism of action of various drugs and to develop new drug candidates.